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apigenin-7-O-(6/'/'-O-4-coumaroyl)-beta-glucopyranoside apigenin-7-O-(6/'/'-O-4-coumaroyl)-beta-glucopyranoside
Brand Name: Vulcanchem
CAS No.: 105815-90-5
VCID: VC0028628
InChI: InChI=1S/C30H26O12/c31-17-6-1-15(2-7-17)3-10-25(35)39-14-24-27(36)28(37)29(38)30(42-24)40-19-11-20(33)26-21(34)13-22(41-23(26)12-19)16-4-8-18(32)9-5-16/h1-13,24,27-33,36-38H,14H2/b10-3+/t24-,27-,28+,29-,30-/m1/s1
SMILES: C1=CC(=CC=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC=C(C=C5)O)O)O)O)O)O
Molecular Formula: C30H26O12
Molecular Weight: 578.5 g/mol

apigenin-7-O-(6/'/'-O-4-coumaroyl)-beta-glucopyranoside

CAS No.: 105815-90-5

Main Products

VCID: VC0028628

Molecular Formula: C30H26O12

Molecular Weight: 578.5 g/mol

apigenin-7-O-(6/'/'-O-4-coumaroyl)-beta-glucopyranoside - 105815-90-5

CAS No. 105815-90-5
Product Name apigenin-7-O-(6/'/'-O-4-coumaroyl)-beta-glucopyranoside
Molecular Formula C30H26O12
Molecular Weight 578.5 g/mol
IUPAC Name [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C30H26O12/c31-17-6-1-15(2-7-17)3-10-25(35)39-14-24-27(36)28(37)29(38)30(42-24)40-19-11-20(33)26-21(34)13-22(41-23(26)12-19)16-4-8-18(32)9-5-16/h1-13,24,27-33,36-38H,14H2/b10-3+/t24-,27-,28+,29-,30-/m1/s1
Standard InChIKey WPQRDUGBKUNFJW-ZZSHFKPLSA-N
Isomeric SMILES C1=CC(=CC=C1/C=C/C(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC=C(C=C5)O)O)O)O)O)O
SMILES C1=CC(=CC=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC=C(C=C5)O)O)O)O)O)O
Canonical SMILES C1=CC(=CC=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC=C(C=C5)O)O)O)O)O)O
Synonyms echinacin
echinacina B
PubChem Compound 6439941
Last Modified Dec 23 2021
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